Cas no 1069114-97-1 (Methyl 2-(2-bromo-4-methoxyphenyl)-2-methylpropanoate)

• Product Name: Methyl 2-(2-bromo-4-methoxyphenyl)-2-methylpropanoate
• CAS No: 1069114-97-1
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 2853348
• PubChem ID: 73555093
• Update Time: 2025-04-21

Methyl 2-(2-bromo-4-methoxyphenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 1069114-97-1
• Methyl 2-(2-bromo-4-methoxyphenyl)-2-methylpropanoate
• Methyl2-(2-bromo-4-methoxyphenyl)-2-methylpropanoate

• Inchi： 1S/C12H15BrO3/c1-12(2,11(14)16-4)9-6-5-8(15-3)7-10(9)13/h5-7H,1-4H3
• InChI Key： VQTHJJGHDKUQMW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(=O)OC)(C)C)OC

Computed Properties

• Exact Mass: 286.02046Da
• Monoisotopic Mass: 286.02046Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes